ML224
ML224
ML224, also known as NCGC00242364 and ANTAG3, is a selective TSHR inverse agonist; inhibits TSH-stimulated cAMP production with an IC50 = 2.3 μM. ML224 could be a useful tool for studying TSHR functions; it could also be a potential lead for development of drugs to treat TSHR-mediated hyperthyroidism caused by constitutively activating mutations or stimulating auto-antibodies associated with Graves’ disease.
Brand Name:
Vulcanchem
CAS No.:
1338824-21-7
VCID:
VC0535728
InChI:
InChI=1S/C31H31N3O5/c1-19-14-24(32-21(3)35)15-20(2)29(19)39-18-23-16-22(11-12-28(23)37-4)30-33-27-10-6-5-9-26(27)31(36)34(30)17-25-8-7-13-38-25/h5-16,30,33H,17-18H2,1-4H3,(H,32,35)
SMILES:
COC(C(COC1=C(C)C=C(NC(C)=O)C=C1C)=C2)=CC=C2C(NC3=C4C=CC=C3)N(C4=O)CC5=CC=CO5
Molecular Formula:
C31H31N3O5
Molecular Weight:
525.605
ML224
CAS No.: 1338824-21-7
Inhibitors
VCID: VC0535728
Molecular Formula: C31H31N3O5
Molecular Weight: 525.605
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1338824-21-7 |
---|---|
Product Name | ML224 |
Molecular Formula | C31H31N3O5 |
Molecular Weight | 525.605 |
IUPAC Name | N-(4-((5-(3-(furan-2-ylmethyl)-4-oxo-1,2,3,4-tetrahydroquinazolin-2-yl)-2-methoxybenzyl)oxy)-3,5-dimethylphenyl)acetamide |
Standard InChI | InChI=1S/C31H31N3O5/c1-19-14-24(32-21(3)35)15-20(2)29(19)39-18-23-16-22(11-12-28(23)37-4)30-33-27-10-6-5-9-26(27)31(36)34(30)17-25-8-7-13-38-25/h5-16,30,33H,17-18H2,1-4H3,(H,32,35) |
Standard InChIKey | BFTSWGYWHRJVNI-UHFFFAOYSA-N |
SMILES | COC(C(COC1=C(C)C=C(NC(C)=O)C=C1C)=C2)=CC=C2C(NC3=C4C=CC=C3)N(C4=O)CC5=CC=CO5 |
Appearance | Solid powder |
Description | ML224, also known as NCGC00242364 and ANTAG3, is a selective TSHR inverse agonist; inhibits TSH-stimulated cAMP production with an IC50 = 2.3 μM. ML224 could be a useful tool for studying TSHR functions; it could also be a potential lead for development of drugs to treat TSHR-mediated hyperthyroidism caused by constitutively activating mutations or stimulating auto-antibodies associated with Graves’ disease. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ML224; ML-224; ML 224; NCGC00242364; NCGC-00242364; NCGC 00242364; ANTAG3; ANTAG-3; ANTAG 3; |
Last Modified | Aug 20 2021 |
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